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Cat. No.: S592505
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Regulatory Status and Use Context

Sulfaethoxypyridazine is a sulfonamide antibiotic permitted for use in veterinary medicine [1]. Its use in

lactating dairy cattle is a specific exception to a broader prohibition.

General Prohibition: The U.S. Food and Drug Administration (FDA) prohibits the extra-label use of
sulfonamide-class drugs in lactating dairy cattle [2] [3].

Specific Exception: This ban has exceptions for three specific sulfonamides, one of which is
sulfaethoxypyridazine. The approved uses of sulfadimethoxine, sulfabromomethazine, and

sulfaethoxypyridazine are allowed [2] [3].

The following table summarizes the key regulatory and safety information for this drug:

Aspect Details

Drug Class Sulfonamide antibiotic [3] [4]

Veterinary Use Approved for use in animals; used in feedstuffs and for systematic infections [1]

Regulatory Status
in Lactating Dairy
Cows

Extra-label use of most sulfonamides is prohibited; use is allowed only per the
approved label for sulfaethoxypyridazine and two other specific sulfonamides [2]

[3]

Primary Health
Concern

Potential for acute hypersensitivity (allergic) reactions in humans consuming

residues; about 2% of the population is severely allergic [4]
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Aspect Details

Other Health Risks Potential for adverse effects like rashes, headaches, anemia, and, in animal
studies, birth defects and thyroid tumors [4]

Withdrawal Time
Source

For extra-label use, the veterinarian must establish an extended withdrawal
period using scientific sources like the Food Animal Residue Avoidance
Databank (FARAD) [2] [3]. For labeled use, the approved withdrawal time
should be followed.

Protocol for Establishing a Milk Discard Period

Since a specific discard time was not located in the public search, the established professional methodology

for determining this critical parameter is outlined below. This workflow integrates regulatory requirements

with scientific residue avoidance practices.
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Start: Need for Milk Discard Time

Check Drug Label for
Approved Withdrawal Period

Is use extra-label?
(e.g., different species, dose, indication)

Follow Labeled Withdrawal Time

 No
(Use as labeled)

Adhere to ELDU Regulations
(Valid VCPR, Records, Labeling)

 Yes

Consult Scientific Resources
(e.g., FARAD, scientific literature)

Establish Substantially Extended
Withdrawal Period Supported by Data

Implement & Verify
(Ensure identity of treated animals

and that discard time is met)

Click to download full resolution via product page

Methodology Details

Determine Use Context: First, establish if the drug is being used strictly according to its approved

label. If so, the discard period listed on the label is legally binding [2] [5]. If the use is extra-label
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(e.g., for a different disease or at a different dosage than specified on the label), the veterinarian must

operate under the constraints of the Animal Medicinal Drug Use Clarification Act (AMDUCA) [2] [3].

Adhere to ELDU Regulations: For extra-label drug use (ELDU), the veterinarian must work within a

valid Veterinarian-Client-Patient Relationship (VCPR) and maintain detailed records for at least

two years. The drug must be properly labeled with the veterinarian's specified instructions and discard

time [2] [5].

Establish a Scientifically-Supported Withdrawal Period: The core of the protocol is to determine a

conservative withdrawal period that ensures milk residues fall below the established safe level.

Primary Data Source: Consult the Food Animal Residue Avoidance Databank (FARAD).
This is the primary resource recommended by the FDA for obtaining scientifically-derived

withdrawal intervals for extra-label drug uses [2] [3].
Alternative Sources: Withdrawal estimates can also be supported by data from scientific

literature, academic institutions, and pharmacokinetic studies [2].

Key Considerations for Researchers

Prohibition of Bulk Compounding: It is important to note that compounding from bulk drug
substances is not permitted. Any compounding must be done from an FDA-approved animal or

human drug [2] [5].
Public Health and Resistance: Sulfonamide use in agriculture contributes to the pool of antibiotic-

resistant bacteria. Ensuring appropriate discard periods are met is critical to minimizing human
exposure to low-level antibiotics and the spread of resistance [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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